Cas no 72278-43-4 ( )

• Product Name: &nbsp
• CAS No: 72278-43-4
• MF: C₉H₁₃N₅S
• MW: 223.298019170761
• CID: 977045
• PubChem ID: 3989521
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-butylsulfanyl-7H-purin-6-amine
• 2-(butylsulfanyl)-7H-purin-6-amine
• 2-(butylthio)-9H-purin-6-amine
• 2-butylsulfanyl-7(9)H-purin-6-ylamine
• 2-n-Butylthioadenin
• 2-n-Butylthioadenine
• AC1N1ZNA
• NSC343001
• SureCN3960621
• NSC-343001
• 72278-43-4
• DTXSID20398411
• SCHEMBL3960621
• VQZIQEHFOVVBKW-UHFFFAOYSA-N
• 2-butylsulfanyl-5H-purin-6-amine
• DS-003975
•  

• Inchi： 1S/C9H13N5S/c1-2-3-4-15-9-13-7(10)6-8(14-9)12-5-11-6/h5H,2-4H2,1H3,(H3,10,11,12,13,14)
• InChI Key： VQZIQEHFOVVBKW-UHFFFAOYSA-N
• SMILES： S(C1N=C(C2=C(N=CN2)N=1)N)CCCC

Computed Properties

• Exact Mass: 223.08939
• Monoisotopic Mass: 223.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 80.48
• LogP: 2.40850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines